3,4-Diamino-n-phenylbenzamide

• CAS No.: 93-64-1
• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol
• IUPAC Name: 3,4-diamino-N-phenylbenzamide
• InChI: InChI=1S/C13H13N3O/c14-11-7-6-9(8-12(11)15)13(17)16-10-4-2-1-3-5-10/h1-8H,14-15H2,(H,16,17)
• InChI Key: QZYWLWLZDOMVDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)N)N

Description

3,4-Diamino-n-phenylbenzamide is a useful research compound. Its molecular formula is C13H13N3O and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the product obtained at (1a) (19.0 g, 46.3 mmol) in 200 mL of THF was combined with 10% palladium on charcoal (3.0 g) and hydrogenated in a Parr apparatus at ambient temperature for 20 h at 3.5 bar hydrogen pressure. Then the mixture is filtered and the filtrate is concentrated i.vac. The residue is purified by chromatography on silica gel (eluent gradient: dichloromethane/(methanol/conc. ammonia=95:5)=100:0->92:8).